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Compound of Interest

Compound Name: Propaphos

Cat. No.: B1678260

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the acute oral and dermal toxicity of
Propaphos, an organophosphate insecticide. The information is compiled to meet the needs of
researchers, scientists, and professionals in drug development, offering detailed toxicological
data, experimental methodologies, and visual representations of key biological and procedural

pathways.

Core Toxicity Data

The acute toxicity of Propaphos is primarily characterized by its median lethal dose (LD50),
which is the dose required to be fatal to 50% of a tested population. The following tables
summarize the available quantitative data for acute oral and dermal exposure in rats.

Table 1: Acute Oral Toxicity of Propaphos in Rats
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Species Sex LD50 (mg/kg) Data Source
Agricultural Chemical

Rat Male 79.8 _ ,
Registration Data[1]
Agricultural Chemical

Rat Female 72.5 ) )
Registration Data[1]
IPCS; Poisons

Rat - 70 Information

Monograph G001 [2]

Table 2: Acute Dermal Toxicity of Propaphos in Rats

Species Sex LD50 (mg/kg) Data Source
Agricultural Chemical
Rat Male 88.5 ) )
Registration Data[1]
Agricultural Chemical
Rat Female 72.0

Registration Data[1]

Mechanism of Action: Acetylcholinesterase
Inhibition

Propaphos, like other organophosphate insecticides, exerts its toxic effects by inhibiting the
enzyme acetylcholinesterase (AChE). AChE is crucial for the normal functioning of the nervous
system, where it breaks down the neurotransmitter acetylcholine (ACh). Inhibition of AChE
leads to an accumulation of ACh at cholinergic synapses, resulting in overstimulation of

muscarinic and nicotinic receptors. This disruption of nerve signal transmission leads to the

clinical signs of poisoning.

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://zope.chemreg.net/ZexpTest/regulations/3-1677_gmsds.pdf
https://zope.chemreg.net/ZexpTest/regulations/3-1677_gmsds.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Propaphos
https://www.benchchem.com/product/b1678260?utm_src=pdf-body
https://zope.chemreg.net/ZexpTest/regulations/3-1677_gmsds.pdf
https://zope.chemreg.net/ZexpTest/regulations/3-1677_gmsds.pdf
https://www.benchchem.com/product/b1678260?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1678260?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

Mechanism of Propaphos Toxicity
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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